Cas no 2259926-69-5 (rac-tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate)

• Product Name: rac-tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate
• CAS No: 2259926-69-5
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5673796
• PubChem ID: 58746204
• Update Time: 2025-07-22

rac-tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2259926-69-5
• rac-tert-butyl N-[(1R,2S)-2-hydroxy-2-methylcyclohexyl]carbamate
• EN300-26665823
• rac-tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate

• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(14)13-9-7-5-6-8-12(9,4)15/h9,15H,5-8H2,1-4H3,(H,13,14)/t9-,12+/m1/s1
• InChI Key： NIOMAPKJYIQHKY-SKDRFNHKSA-N
• SMILES： O[C@@]1(C)CCCC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate

Professional Introduction to Rac-Tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate (CAS No. 2259926-69-5)

Rac-Tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate, with the CAS number 2259926-69-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of multiple stereocenters, including the specific configuration at the 1R and 2S positions, makes this molecule a subject of considerable interest for researchers exploring novel pharmacophores.

The structure of Rac-Tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate features a cyclohexane ring substituted with both a hydroxyl group and a methyl group, further modified by a carbamate moiety linked to a tert-butyl group. This particular arrangement of functional groups contributes to the molecule's unique chemical properties and reactivity. The stereochemistry at the 1R and 2S positions is critical, as it influences the molecule's interactions with biological targets and its overall pharmacological profile.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced specificity and efficacy compared to their racemic counterparts. The compound Rac-Tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate exemplifies this trend, as its stereochemistry is carefully controlled to optimize its biological activity. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with therapeutic applications.

One of the most compelling aspects of this compound is its potential in drug discovery. The cyclohexane scaffold is a common motif in many bioactive molecules, and modifications to this core structure can lead to novel compounds with improved pharmacokinetic properties. The hydroxyl and methyl groups on the cyclohexane ring contribute to hydrogen bonding capabilities, which can be crucial for binding to biological targets such as enzymes and receptors. Additionally, the carbamate group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of pharmaceutical compounds. The specific configuration at the 1R and 2S positions in Rac-Tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate has been shown to influence its interactions with biological targets. This has led to increased efforts in developing methods for the efficient synthesis of enantiomerically pure forms of this compound. Advances in asymmetric synthesis techniques have made it possible to produce these complex molecules with high enantiomeric purity, which is essential for pharmaceutical applications.

The carbamate moiety in Rac-Tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate also plays a significant role in its chemical behavior. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of more complex molecules. They can undergo various transformations under different conditions, making them valuable tools for constructing diverse chemical libraries. The tert-butyl group further enhances the stability of the carbamate functionality, ensuring that it remains intact under various reaction conditions.

The synthesis of Rac-Tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate presents several challenges due to its complex stereochemistry. However, recent advances in synthetic methodology have made it possible to access this compound in high yields and purity. One particularly promising approach involves the use of chiral auxiliaries or catalysts that facilitate asymmetric transformations at multiple stereocenters simultaneously. These methods have significantly improved the efficiency of synthesizing complex chiral molecules like this one.

The potential applications of Rac-Tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate extend beyond basic research. Its unique structural features make it a valuable candidate for further development into novel therapeutic agents. Researchers are exploring its potential as a lead compound for drugs targeting various diseases, including neurological disorders and inflammatory conditions. The ability to modify its structure while maintaining its core pharmacophore offers great flexibility in designing molecules with enhanced therapeutic profiles.

In conclusion, Rac-Tert-butyl N-(1R,2S)-2-hydroxy-2-methylcyclohexylcarbamate (CAS No. 2259926-69-5) is a compound with significant potential in pharmaceutical chemistry and biochemistry. Its complex stereochemistry and versatile functional groups make it an attractive candidate for drug discovery efforts. Recent advances in synthetic methodology have made it possible to access this compound efficiently, paving the way for further exploration of its biological activity and therapeutic applications.